Cas no 1021121-70-9 ({2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine)

• Product Name: {2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine
• CAS No: 1021121-70-9
• MF: C₁₃H₃₀N₂
• MW: 214.390703678131
• CID: 5166129
• PubChem ID: 43191161
• Update Time: 2025-05-19

{2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Diisopropyl-N2-(3-methylbutan-2-yl)ethane-1,2-diamine
• starbld0037251
• {2-[bis(propan-2-yl)amino]ethyl}(3-methylbutan-2-yl)amine
• 1,2-Ethanediamine, N2-(1,2-dimethylpropyl)-N1,N1-bis(1-methylethyl)-
• {2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine

• Inchi： 1S/C13H30N2/c1-10(2)13(7)14-8-9-15(11(3)4)12(5)6/h10-14H,8-9H2,1-7H3
• InChI Key： BOAVDIFBNYVFCX-UHFFFAOYSA-N
• SMILES： N(C(C)C)(C(C)C)CCNC(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 145
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on {2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine

Compound CAS No. 1021121-70-9: {2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine

{2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine is a complex organic compound with the CAS registry number 1021121-70-9. This compound belongs to the class of amines, specifically a tertiary amine, and exhibits a unique structure that combines two distinct amine groups. The molecule consists of a central ethylene group (-CH₂CH₂-) that is substituted with two propan-2-yl (isopropyl) groups on one nitrogen atom and a 3-methylbutan-2-yl group on the other nitrogen atom. This structure contributes to its potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of {2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine typically involves multi-step organic reactions, often utilizing alkylation or reductive amination techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to construct the carbon-nitrogen bonds in this molecule, offering higher yields and better selectivity compared to traditional methods.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have demonstrated its utility in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators. For example, studies published in 2023 highlighted its role in the development of novel antipsychotic agents with improved efficacy and reduced side effects. The bulky substituents on the nitrogen atoms provide steric hindrance, which can enhance selectivity in drug-target interactions.

In addition to pharmaceutical applications, {2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yl)amine has shown potential in agrochemicals as a precursor for herbicides and insecticides. Its ability to form stable complexes with metal ions makes it a valuable intermediate in the synthesis of organometallic compounds used in crop protection. Recent field trials have indicated that derivatives of this compound exhibit enhanced bioavailability and reduced environmental toxicity compared to conventional agrochemicals.

The chemical stability and reactivity of {2-bis(propan-2-yl)aminoethyl}(3-methylbutan-2-yllamine make it an attractive candidate for use in specialty chemicals, particularly in the formulation of high-performance polymers and surfactants. Its amphiphilic nature allows it to act as an effective emulsifier or dispersant in industrial processes. Innovations in polymer chemistry have leveraged this property to develop advanced materials with tailored mechanical and thermal properties.

From an environmental perspective, understanding the fate and transport of {CAS No. 1021121-70} is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is vital for regulatory agencies aiming to establish guidelines for its safe handling and disposal.

In conclusion, {CAS No. 1021121}, or {bis(propane)}, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new uses and optimize its properties, this compound is poised to make significant contributions to scientific progress while maintaining a focus on sustainability and environmental stewardship.